Cas no 1203145-73-6 (3-(Difluoromethyl)-5-hydroxy-1-methyl-1H-pyrazole-4-carbaldehyde)

3-(Difluoromethyl)-5-hydroxy-1-methyl-1H-pyrazole-4-carbaldehyde is a versatile organic compound with significant synthetic utility. It features a difluoromethyl group and a hydroxyl group, which enhance its reactivity in various chemical transformations. This compound is particularly useful in the synthesis of pharmaceuticals and agrochemicals due to its structural diversity and potential for bioactivity. Its unique pyrazole ring system contributes to its stability and solubility, making it a valuable intermediate in organic synthesis.

3-(Difluoromethyl)-5-hydroxy-1-methyl-1H-pyrazole-4-carbaldehyde structure

1203145-73-6 structure

Product Name:3-(Difluoromethyl)-5-hydroxy-1-methyl-1H-pyrazole-4-carbaldehyde

CAS No:1203145-73-6

MF:C₆H₆F₂N₂O₂

MW:176.120848178864

CID:1070324

PubChem ID:49761759

Update Time:2025-07-22

3-(Difluoromethyl)-5-hydroxy-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-5-hydroxy-1-methyl-1H-pyrazole-4-carbaldehyde
- 3-(DifluoroMethyl)-5-hydroxy-1-Methyl-1H-pyrazole-4-carbaldeyhde
- 5-(difluoromethyl)-2-methyl-3-oxo-1H-pyrazole-4-carbaldehyde
- AMY12088
- CS-0442222
- 5-(Difluoromethyl)-2-methyl-3-oxo-2,3-dihydro-1H-pyrazole-4-carbaldehyde
- DTXSID00678480
- DB-228379
- 1203145-73-6
- SCHEMBL17501932
- Inchi： 1S/C6H6F2N2O2/c1-10-6(12)3(2-11)4(9-10)5(7)8/h2,5,9H,1H3
- InChI Key： PUBXARXUPRDAAQ-UHFFFAOYSA-N
- SMILES： FC(C1=C(C=O)C(N(C)N1)=O)F

Computed Properties

Exact Mass: 176.03978
Monoisotopic Mass: 176.03973376g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 49.4Å²

Experimental Properties

PSA: 55.12

3-(Difluoromethyl)-5-hydroxy-1-methyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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